methyl 5-amino-6-methoxypyrazine-2-carboxylate
Overview
Description
Methyl 5-amino-6-methoxypyrazine-2-carboxylate (MAMPC) is an organic compound with a wide range of applications in scientific research. It is a derivative of pyrazine and is synthesized by the reaction of pyrazine-2-carboxylic acid and dimethylamine in the presence of an acid catalyst. MAMPC is a colorless crystalline solid that is soluble in water and organic solvents. It has a characteristic odor and is used in a variety of scientific research applications, including as a probe for the detection of reactive oxygen species (ROS) in biological systems.
Scientific Research Applications
Methyl 5-amino-6-methoxypyrazine-2-carboxylate has a variety of scientific research applications. It is used as a probe for the detection of reactive oxygen species (ROS) in biological systems. It is also used in the study of the enzymatic activity of cytochrome P450 enzymes. In addition, this compound has been used to study the effects of oxidative stress on cells and to study the effects of oxidative stress on proteins.
Mechanism of Action
Methyl 5-amino-6-methoxypyrazine-2-carboxylate acts as a probe for the detection of reactive oxygen species (ROS) in biological systems. It is believed that this compound interacts with the ROS to form a complex that can be detected by fluorescence. This complex is believed to be formed by the reaction of this compound with the ROS and the formation of a covalent bond between the two molecules.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory and anti-oxidant properties and has been shown to protect cells from oxidative damage. In addition, this compound has been found to have anti-cancer properties and has been shown to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
Methyl 5-amino-6-methoxypyrazine-2-carboxylate has several advantages for lab experiments. It is easy to synthesize and is relatively inexpensive. It is also a stable compound and has a long shelf life. However, there are some limitations to using this compound in lab experiments. It is not water soluble and must be dissolved in an organic solvent such as methanol or dimethyl sulfoxide. In addition, the reaction of this compound with ROS is not always consistent, making it difficult to accurately measure the amount of ROS present in a sample.
Future Directions
Methyl 5-amino-6-methoxypyrazine-2-carboxylate has a wide range of potential applications in scientific research. It is currently being studied for its potential use as an antioxidant and anti-cancer agent. In addition, it is being studied for its potential use as a probe for the detection of other reactive species such as nitric oxide and peroxynitrite. Other potential future directions for this compound include its use as a drug delivery system and its use as a probe for the detection of other biological molecules such as proteins and enzymes.
Synthesis Methods
Methyl 5-amino-6-methoxypyrazine-2-carboxylate is synthesized by the reaction of pyrazine-2-carboxylic acid and dimethylamine in the presence of an acid catalyst. The reaction is carried out in a two-step process. In the first step, the pyrazine-2-carboxylic acid is reacted with the dimethylamine in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. This reaction produces a product known as dimethylpyrazine-2-carboxylate. In the second step, the dimethylpyrazine-2-carboxylate is reacted with methanol in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. This reaction produces this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-amino-6-methoxypyrazine-2-carboxylate involves the reaction of 5-amino-6-methoxypyrazine-2-carboxylic acid with methanol and a suitable activating agent to form the methyl ester.", "Starting Materials": [ "5-amino-6-methoxypyrazine-2-carboxylic acid", "Methanol", "Activating agent (e.g. DCC, EDC, HATU)" ], "Reaction": [ "Add the activating agent to a solution of 5-amino-6-methoxypyrazine-2-carboxylic acid in a suitable solvent (e.g. DMF, DMSO)", "Add methanol to the reaction mixture and stir at room temperature for several hours", "Filter the reaction mixture to remove any precipitate", "Concentrate the filtrate under reduced pressure to obtain the crude product", "Purify the crude product by recrystallization or chromatography to obtain the desired product, methyl 5-amino-6-methoxypyrazine-2-carboxylate" ] } | |
CAS RN |
1447364-37-5 |
Molecular Formula |
C7H9N3O3 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
